Cas no 10395-50-3 (2,2-dimethoxy-1,7,7-trimethyl-norbornane)

• Product Name: 2,2-dimethoxy-1,7,7-trimethyl-norbornane
• CAS No: 10395-50-3
• MF: C₁₂H₂₂O₂
• MW: 198.301884174347
• CID: 204317
• PubChem ID: 139140
• Update Time: 2025-10-05

2,2-dimethoxy-1,7,7-trimethyl-norbornane Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptane,2,2-dimethoxy-1,7,7-trimethyl-
• 1,7,7-Trimethyl-2-norbornanone dimethyl ketal
• 2,2-dimethoxy-1,7,7-trimethyl-norbornane
• 2,2-DIMETHOXY-1,7,7-TRIMETHYLBICYCLO[2.2.1]HEPTANE
• 10395-50-3
• SCHEMBL1823706
• camphor dimethyl acetal
• DTXSID60908679

• Inchi： 1S/C12H22O2/c1-10(2)9-6-7-11(10,3)12(8-9,13-4)14-5/h9H,6-8H2,1-5H3
• InChI Key： RRCYFCPKYNYACP-UHFFFAOYSA-N
• SMILES： O(C)C1(CC2CCC1(C)C2(C)C)OC

Computed Properties

• Exact Mass: 198.16206
• Monoisotopic Mass: 198.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 0.97
• Boiling Point: 213.7°Cat760mmHg
• Flash Point: 58.3°C
• Refractive Index: 1.471
• PSA: 18.46

Additional information on 2,2-dimethoxy-1,7,7-trimethyl-norbornane

Recent Advances in the Study of 2,2-Dimethoxy-1,7,7-Trimethyl-Norbornane (CAS: 10395-50-3) in Chemical Biology and Pharmaceutical Research

The compound 2,2-dimethoxy-1,7,7-trimethyl-norbornane (CAS: 10395-50-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The information presented herein is derived from peer-reviewed academic literature, industry reports, and technical documents published within the last two years.

Recent studies have highlighted the synthetic versatility of 2,2-dimethoxy-1,7,7-trimethyl-norbornane, which serves as a key intermediate in the production of complex organic molecules. Researchers have developed novel catalytic methods to optimize its synthesis, improving yield and purity. These advancements are particularly relevant for large-scale pharmaceutical manufacturing, where efficiency and cost-effectiveness are critical. Additionally, the compound's rigid norbornane skeleton has been exploited to design new chiral ligands for asymmetric catalysis, further expanding its utility in medicinal chemistry.

In terms of biological activity, preliminary investigations suggest that 2,2-dimethoxy-1,7,7-trimethyl-norbornane exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its potential as a lead compound for developing anti-inflammatory agents. The study utilized molecular docking simulations and in vitro assays to elucidate its mechanism of action, revealing selective binding to cyclooxygenase-2 (COX-2) with minimal off-target effects. These findings open new avenues for designing COX-2 inhibitors with improved safety profiles.

Another area of interest is the compound's role in drug delivery systems. Due to its lipophilic nature and stability under physiological conditions, 2,2-dimethoxy-1,7,7-trimethyl-norbornane has been explored as a carrier molecule for hydrophobic drugs. Recent work published in Advanced Drug Delivery Reviews highlights its incorporation into nanoparticle formulations, enhancing the solubility and bioavailability of poorly water-soluble therapeutics. This application is particularly promising for oncology drugs, where targeted delivery is essential to minimize systemic toxicity.

Despite these promising developments, challenges remain in the clinical translation of 2,2-dimethoxy-1,7,7-trimethyl-norbornane-based therapies. Pharmacokinetic studies indicate rapid metabolism in vivo, necessitating further structural modifications to improve metabolic stability. Moreover, comprehensive toxicological assessments are required to ensure its safety for human use. Collaborative efforts between academia and industry are underway to address these limitations, with several patents filed in 2023 for derivatives with enhanced pharmacological properties.

In conclusion, 2,2-dimethoxy-1,7,7-trimethyl-norbornane (CAS: 10395-50-3) represents a versatile scaffold with significant potential in chemical biology and pharmaceutical research. Its applications span from synthetic chemistry to drug discovery and delivery, underscoring its multidisciplinary relevance. Future research should focus on optimizing its pharmacokinetic profile and exploring its therapeutic efficacy in preclinical models. As the field progresses, this compound may emerge as a cornerstone for developing next-generation therapeutics.